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Executive Summary

Context: As regulatory bodies like ECHA and the Stockholm Convention tighten restrictions on
persistent organic pollutants (POPs), the pharmaceutical packaging sector faces a critical
transition. The industry standard, UV-328 (Benzotriazole), has been flagged as a Substance of
Very High Concern (SVHC) due to its PBT (Persistent, Bioaccumulative, Toxic) profile. The
Alternative:UV-123 (Aminoether HALS) emerges as the superior candidate for pharmaceutical
applications. Unlike traditional basic HALS (e.g., UV-770), UV-123’s non-basic "NOR" structure
prevents deactivation by acidic drug formulations and significantly reduces leaching risks due
to its higher molecular weight and solubility profile.

Part 1: Chemical Architecture & Mechanism[1]

To understand the environmental and performance differences, we must first analyze the
structural distinctiveness of UV-123 compared to its competitors.

The Competitors
o UV-123 (Aminoether HALS):Bis-(1-octyloxy-2,2,6,6-tetramethyl-4-piperidinyl) sebacate.[1][2]
[31[4]

o Key Feature: The nitrogen atom is flanked by an alkoxy group (-OR), rendering it non-
basic.
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e UV-770 (Standard HALS):Bis(2,2,6,6-tetramethyl-4-piperidinyl) sebacate.
o Key Feature: The nitrogen is a secondary amine, making it basic (alkaline).
o UV-328 (Benzotriazole):2-(2H-Benzotriazol-2-yl)-4,6-ditert-pentylphenol.

o Key Feature: A UV Absorber (UVA) that dissipates energy as heat.[5] It does not scavenge

radicals.

Mechanism of Action: The Denisov Cycle

HALS do not merely block UV light; they chemically scavenge the free radicals generated
during polymer degradation. UV-123 operates via the Denisov Cycle but enters the cycle more
efficiently in acidic environments where standard HALS would be neutralized.

Aminoether (>N-OR)

UV-123 (NOR-HALS) Activation

Polymer (P-H) UViHeat Alkyl Radical (P+) Peroxy Radical (POO*)
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Figure 1: The Regenerative Denisov Cycle.[6] UV-123 (NOR-HALS) cycles between nitroxyl
and aminoether states to neutralize radicals without being consumed, unlike UV-328 which is
sacrificial.

Part 2: Environmental Impact Analysis (PBT
Assessment)

The primary driver for replacing UV-328 is its classification as a PBT substance. Below is a
comparative data synthesis based on REACH and Stockholm Convention dossiers.
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Comparative Data Table

e UVv-123 UV-328 UV-770 (Standard
etric
(Aminoether HALS) (Benzotriazole) HALS)
CAS Number 129757-67-1 25973-55-1 52829-07-9
Molecular Weight 737 g/mol 351 g/mol 480 g/mol
Log Kow > 6.0 (High, but low 4.5 - 7.2 (High
] ) ) o ) ) 2.4 (Moderate)
(Bioaccumulation) bioavailability) Bioaccumulation)
Persistence High (Poorly )
_ _ Very High (vP) Moderate
(Water/Sediment) biodegradable)
Watch List (General SVHC (REACH), POP ]
Regulatory Status ] General Chemical
Chemical) (Stockholm)
Aquatic Toxicity Low (due to low High (Toxic to aquatic
- ) Moderate
(LC50) solubility) life)

The "Leaching vs. Toxicity" Paradox

While UV-123 has a high Log Kow (indicating potential for bioaccumulation), its high molecular
weight (737 g/mol ) significantly impedes its transport across biological membranes compared
to UV-328 (351 g/mol ).

e UV-328: Easily crosses cell membranes; accumulates in adipose tissue; detected in Arctic
biota.

e UV-123: Sterically bulky; significantly lower bioavailability.

Part 3: Pharmaceutical Relevance (Extractables &
Leachables)[8][9]

For drug development professionals, the environmental fate of the stabilizer correlates directly
with patient safety via Extractables and Leachables (E&L) profiles.

The Basicity Advantage
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Pharmaceutical packaging often contains acidic additives or houses acidic drug formulations.
e Scenario: A polyolefin bottle stabilized with UV-770 holds an acidic liquid drug.
e Reaction: The basic amine in UV-770 reacts with the acid, forming a salt.

» Result: The stabilizer precipitates (blooming), the polymer degrades, and the drug is
contaminated with amine salts.

e UV-123 Solution: Being non-basic (pKb > 9), UV-123 remains inert, maintaining package
integrity and preventing API (Active Pharmaceutical Ingredient) interaction.

Migration Kinetics

According to the Fickian diffusion model, migration is inversely proportional to molecular
weight.

UV-123 migrates ~30% slower than UV-770 and ~50% slower than UV-328, significantly
reducing the "Leachable" load in the final drug product.

Part 4: Experimental Protocols

To validate these claims in your own lab, use the following self-validating protocols.

Protocol A: Comparative Leaching Study (Adapted from
USP <1663>)

Objective: Quantify the migration potential of UV-123 vs. UV-328 in simulated drug vehicles.
o Material Preparation:

o Prepare 1mm thick compression-molded plaques of PP (Polypropylene) containing 0.2%
w/w of the target stabilizer.

» Extraction Vehicle:
o Use 50% Ethanol/Water (Simulating liquid formulations) and IPA (Simulating worst-case).

« Conditioning:
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o Incubate plaques in sealed glass vials at 55°C for 72 hours (Accelerated Aging).
e Quantification (HPLC-UV/MS):
o Column: C18 Reverse Phase (e.g., Agilent Zorbax), 150mm x 4.6mm.

o Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile. Gradient 50-100% B over 20

min.
o Detection:
= UV-328: Absorbance at 340 nm.

» UV-123: Requires ELSD (Evaporative Light Scattering) or MS (Mass Spec) as it lacks
strong UV chromophores. Critical Step: Do not rely on UV detection for UV-123; this is a
common error.

Protocol B: Ready Biodegradability (OECD 301F)

Objective: Assess environmental persistence.

Inoculum: Activated sludge from a wastewater treatment plant.[7]
o Test System: Manometric Respirometry (Oxitop® system).

o Concentration: 100 mg/L of test substance.

e Duration: 28 days.

» Validation: Reference substance (Sodium Benzoate) must reach >60% degradation by day
14.

o Expectation: UV-328 will show <10% degradation (Persistent). UV-123 will likely show <20%
(Persistent), confirming that containment (low leaching) is the primary safety mechanism, not
rapid degradation.

Workflow Visualization: E&L Risk Assessment
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Figure 2: Decision Tree for Stabilizer Selection in Pharmaceutical Packaging. High MW and low
basicity drive the selection of UV-123.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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